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Compound of Interest

Compound Name: Z-L-Tyrosine dcha

Cat. No.: B12343537

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of N-a-Benzyloxycarbonyl-L-tyrosine
dicyclohexylammonium salt (Z-L-Tyrosine dcha), a key reagent in peptide synthesis. While
preliminary studies on the direct biological activities of this compound are not available in the
current body of scientific literature, its utility as a protected amino acid building block is well-
established. This document will focus on its chemical properties, synthesis applications, and
the protocols for its use.

Core Concepts: The Role of Z-L-Tyrosine DCHA in
Peptide Synthesis

Z-L-Tyrosine dicyclohexylammonium salt is a derivative of the amino acid L-tyrosine, which has
been modified with two key chemical groups to facilitate its use in the controlled, stepwise
synthesis of peptides.[1][2]

e The Benzyloxycarbonyl (Z) Group: This group is attached to the a-amino group of L-tyrosine,
acting as a temporary protecting group.[1][2] This protection is crucial to prevent the amino
group from reacting out of turn during the formation of a peptide bond, where the carboxyl
group of another amino acid is activated for coupling. The Z-group is stable under the
conditions of peptide bond formation but can be selectively removed later in the synthesis,
typically by catalytic hydrogenation.[2]
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e The Dicyclohexylammonium (DCHA) Salt: The carboxylic acid group of Z-L-Tyrosine is
reacted with dicyclohexylamine to form a stable, crystalline salt. This salt form offers several
advantages over the free acid, including improved stability for long-term storage and easier
handling due to its solid, crystalline nature. Before Z-L-Tyrosine can be used in a coupling
reaction, the dicyclohexylamine must be removed to regenerate the free carboxylic acid.

In essence, Z-L-Tyrosine dcha serves as a stable and protected form of L-tyrosine, allowing
for its precise incorporation into a growing peptide chain.

Data Presentation: Physicochemical Properties

Quantitative data on the direct biological activity of Z-L-Tyrosine dcha is not available.
However, the physicochemical properties of the parent compound, N-Benzyloxycarbonyl-L-
tyrosine (Z-L-Tyrosine), are well-documented and crucial for its application in synthesis.

Property Value Reference
Molecular Formula C17H17NO5 [3B1141[5]
Molecular Weight 315.32 g/mol [31[5][6]

] ] 55-60 °C (may contain up to
Melting Point [4]

10% water)

57-60 °C [6]
Solubility Water: 1.53 g/L at 25 °C [6]

Soluble in: Acetic Acid
(sparingly), DMSO (slightly), [6]
Methanol (sparingly)

White to pale cream
Appearance ) [41[6]
powder/solid

Experimental Protocols

The use of Z-L-Tyrosine dcha in peptide synthesis involves two main stages: the conversion
of the salt to the free acid and the subsequent coupling to the N-terminus of a peptide chain.
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Liberation of the Free Acid from the DCHA Salt

Objective: To remove the dicyclohexylammonium counterion and regenerate the free carboxylic
acid of Z-L-Tyrosine for subsequent activation and coupling.

Materials:

Z-L-Tyrosine dicyclohexylammonium salt

Ethyl acetate or Dichloromethane (DCM)

1 M agueous solution of citric acid or potassium bisulfate (KHSOa4)

Saturated aqueous sodium chloride (brine)

Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0Oa4)

Rotary evaporator

Separatory funnel

Procedure:

» Dissolve the Z-L-Tyrosine dcha salt in ethyl acetate or DCM.
o Transfer the solution to a separatory funnel.

e Wash the organic solution with an equal volume of 1 M citric acid or KHSOa solution. Repeat
the wash two more times to ensure complete removal of the dicyclohexylamine.

e Wash the organic layer with brine to remove any remaining aqueous acid.
e Dry the organic layer over anhydrous MgSOa or Na2SOa.
« Filter the solution to remove the drying agent.

* Remove the solvent under reduced pressure using a rotary evaporator to yield the Z-L-
Tyrosine free acid as a solid or oil.
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Peptide Coupling using Z-L-Tyrosine

Objective: To form a peptide bond between the carboxylic acid of Z-L-Tyrosine and the free
amino group of another amino acid or peptide. This protocol describes a common solution-
phase coupling method using a carbodiimide reagent.

Materials:

Z-L-Tyrosine (free acid from the previous step)

The amino acid or peptide with a free N-terminus (e.g., H-Ala-OMe)

Dicyclohexylcarbodiimide (DCC) or Diisopropylcarbodiimide (DIC) as a coupling reagent

1-Hydroxybenzotriazole (HOBt) or other coupling additives to suppress side reactions

Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF) as the solvent

Inert atmosphere (e.g., nitrogen or argon)

Stirring apparatus

Procedure:

Dissolve the Z-L-Tyrosine and HOBt in anhydrous DCM or DMF under an inert atmosphere.

e In a separate flask, dissolve the amino acid or peptide with the free N-terminus in anhydrous
DCM or DMF.

e Cool the Z-L-Tyrosine solution to O °C in an ice bath.

e Add the DCC or DIC to the cooled Z-L-Tyrosine solution and stir for 10-15 minutes. A white
precipitate of dicyclohexylurea (DCU) will form if DCC is used.

e Add the solution of the N-terminally deprotected amino acid or peptide to the activated Z-L-
Tyrosine mixture.

» Allow the reaction to warm to room temperature and stir for several hours to overnight.
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» Monitor the reaction progress by thin-layer chromatography (TLC).

» Upon completion, filter the reaction mixture to remove the DCU precipitate (if DCC was
used).

e \Wash the filtrate with 1 M HCI, saturated sodium bicarbonate solution, and brine.

e Dry the organic layer over anhydrous Na2SOas, filter, and concentrate under reduced
pressure.

Purify the resulting Z-protected dipeptide by column chromatography or recrystallization.

Mandatory Visualizations

Caption: Chemical structure of Z-L-Tyrosine dcha.
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Caption: General workflow for using Z-L-Tyrosine dcha in peptide synthesis.

No direct signaling pathways involving
Z-L-Tyrosine dcha have been identified in
preliminary literature searches.

Its primary role is as a synthetic intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. peptide.com [peptide.com]

2. Peptide synthesis - Wikipedia [en.wikipedia.org]

3. N-Benzyloxycarbonyl-L-tyrosine (CAS 1164-16-5) - Chemical & Physical Properties by
Cheméo [chemeo.com]

e 4. N-Benzyloxycarbonyl-L-tyrosine, 99%, may contain up to ca 10% water, Thermo Scientific
Chemicals 25 g [thermofisher.com]

» 5. N-benzyloxycarbonyl-I-tyrosine | CL7H17NOS5 | CID 712438 - PubChem
[pubchem.ncbi.nim.nih.gov]

¢ 6. N-Benzyloxycarbonyl-L-tyrosine , 98% , 1164-16-5 - CookeChem [cookechem.com]

¢ To cite this document: BenchChem. [A Technical Guide to Z-L-Tyrosine
Dicyclohexylammonium Salt in Peptide Synthesis]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b12343537#preliminary-studies-involving-
z-I-tyrosine-dcha]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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